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Compound of Interest

Compound Name: LMD-009

Cat. No.: B15606260 Get Quote

Welcome to the technical support center for LMD-009 experiments. This resource is designed

to assist researchers, scientists, and drug development professionals in interpreting

unexpected results and troubleshooting common issues encountered when working with the

CCR8 agonist, LMD-009.

Frequently Asked Questions (FAQs)
Q1: What is LMD-009 and what is its primary mechanism of action?

A1: LMD-009 is a potent and selective nonpeptide agonist for the C-C chemokine receptor 8

(CCR8).[1] Its mechanism of action involves binding to CCR8, a G protein-coupled receptor

(GPCR), and stimulating downstream signaling pathways. This activation mimics the effect of

the endogenous ligand, CCL1, leading to cellular responses such as chemotaxis, inositol

phosphate accumulation, and intracellular calcium mobilization.[1][2]

Q2: What are the expected EC50 values for LMD-009 in typical functional assays?

A2: The potency of LMD-009 can vary depending on the specific assay and cell system used.

However, published data provides a general range for expected EC50 values.
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Assay Type Cell Line Reported EC50 Range

Inositol Phosphate

Accumulation

COS-7 cells expressing human

CCR8
11 nM[1][3]

Calcium Release
Chinese Hamster Ovary (CHO)

cells
87 nM[1][3]

Chemotaxis (Ki) Lymphocyte L1.2 cells 66 nM[4]

Q3: In which cell lines has LMD-009 activity been characterized?

A3: LMD-009's activity has been primarily characterized in recombinant cell lines engineered to

express CCR8, as well as in cell lines endogenously expressing the receptor. Commonly used

cell lines include:

COS-7 cells (transiently transfected with human CCR8)[3]

Chinese Hamster Ovary (CHO) cells (stably expressing CCR8)

Lymphocyte L1.2 cells[3]

Troubleshooting Unexpected Results
This section addresses specific unexpected outcomes you might encounter during your LMD-
009 experiments and provides a logical workflow for troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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